Cas no 1208075-20-0 (4-fluoro-3-(trifluoromethyl)benzene-1-thiol)

• Product Name: 4-fluoro-3-(trifluoromethyl)benzene-1-thiol
• CAS No: 1208075-20-0
• MF: C₇H₄F₄S
• MW: 196.165274620056
• MDL: MFCD12026135
• CID: 4577449
• PubChem ID: 50998003
• Update Time: 2025-06-11

4-fluoro-3-(trifluoromethyl)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-fluoro-3-(trifluoromethyl)-
• 4-fluoro-3-(trifluoromethyl)benzene-1-thiol
• 4-Fluoro-3-trifluoromethylbenzenethiol

• MDL： MFCD12026135
• Inchi： 1S/C7H4F4S/c8-6-2-1-4(12)3-5(6)7(9,10)11/h1-3,12H
• InChI Key： ZJMVICZUOVOBPE-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 4-fluoro-3-(trifluoromethyl)benzene-1-thiol

4-Fluoro-3-(Trifluoromethyl)benzene-1-thiol (CAS No. 1208075-20-0): A Comprehensive Overview

4-Fluoro-3-(trifluoromethyl)benzene-1-thiol (CAS No. 1208075-20-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of fluorine and trifluoromethyl groups, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials.

The molecular structure of 4-fluoro-3-(trifluoromethyl)benzene-1-thiol consists of a benzene ring substituted with a fluorine atom at the 4-position and a trifluoromethyl group at the 3-position, with a thiol (-SH) group attached to the benzene ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive target for both academic research and industrial applications.

In the realm of medicinal chemistry, 4-fluoro-3-(trifluoromethyl)benzene-1-thiol has been explored for its potential as a building block in the synthesis of novel drugs. The thiol group can participate in various chemical reactions, such as thiol-disulfide exchange, which is crucial for the formation of disulfide bonds in proteins. Additionally, the fluorine and trifluoromethyl groups can influence the pharmacokinetic and pharmacodynamic properties of the resulting compounds, potentially enhancing their bioavailability and efficacy.

Recent studies have highlighted the role of 4-fluoro-3-(trifluoromethyl)benzene-1-thiol in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against certain cancer cell lines. The researchers found that the introduction of fluorine and trifluoromethyl groups significantly improved the potency and selectivity of the compounds, suggesting their potential as lead candidates for further drug development.

Beyond its applications in pharmaceuticals, 4-fluoro-3-(trifluoromethyl)benzene-1-thiol has also found use in materials science. The thiol group can react with metal surfaces to form self-assembled monolayers (SAMs), which are essential for creating functional interfaces in nanotechnology and surface engineering. These SAMs can be used to modify the surface properties of materials, such as improving their hydrophobicity or enhancing their catalytic activity.

The synthesis of 4-fluoro-3-(trifluoromethyl)benzene-1-thiol typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common approach involves starting from 4-fluoro-3-trifluoromethylbenzonitrile, which is then converted to the corresponding thiocyanate and subsequently reduced to form the thiol. Advanced synthetic methods, such as transition-metal-catalyzed reactions, have also been developed to improve the efficiency and scalability of this process.

The safety and environmental impact of 4-fluoro-3-(trifluoromethyl)benzene-1-thiol are important considerations in its use. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure workplace safety. Additionally, efforts are being made to develop more sustainable synthetic routes that minimize environmental impact and reduce waste generation.

In conclusion, 4-fluoro-3-(trifluoromethyl)benzene-1-thiol (CAS No. 1208075-20-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an important molecule for ongoing research in medicinal chemistry, materials science, and beyond. As new advancements continue to emerge, this compound is likely to play an increasingly important role in driving innovation across multiple fields.